Dioxouranium(2+);diformate

• Molecular Formula: C2H2O6U
• Molecular Weight: 360.06 g/mol
• IUPAC Name: dioxouranium(2+);diformate
• InChI: InChI=1S/2CH2O2.2O.U/c2*2-1-3;;;/h2*1H,(H,2,3);;;/q;;;;+2/p-2
• InChI Key: LSZXTXAGCQSDCH-UHFFFAOYSA-L
• Canonical SMILES: C(=O)[O-].C(=O)[O-].O=[U+2]=O

Description

Dioxouranium(2+);diformate is a useful research compound. Its molecular formula is C2H2O6U and its molecular weight is 360.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In accordance with the present invention, U3O8 having a controlled particle size distribution is directly prepared from an aqueous solution of uranyl nitrate by adding formic acid to effect a denitration and form an unsaturated solution of uranyl formate. Additional stoichiometric excess of formic acid is added to the unsaturated uranyl formate to precipitate uranyl formate monohydrate. The resulting crystalline uranyl formate monohydrate is then calcined to produce U3O8 having a controlled particle size distribution. It has been found that U3O8 powder prepared by this technique has the following desirable physical characteristics: (1) no large particles, (2) crystalline particle morphology, and (3) narrow particle size distribution that is compatible with aluminum powder. The foregoing properties are achieved without grinding or sieving operations.